Cas no 2171437-43-5 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2171437-43-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6102106
• PubChem ID: 165539030
• Update Time: 2025-07-02

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid
• 2171437-43-5
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]bicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-1472800

• Inchi： 1S/C28H32N2O5/c1-2-7-18(13-25(31)29-19-12-17-14-28(17,15-19)26(32)33)30-27(34)35-16-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,17-19,24H,2,7,12-16H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t17?,18-,19?,28?/m1/s1
• InChI Key： SMZKDWYZZWUTLS-ALZMDCPNSA-N
• SMILES： OC(C12CC(CC1C2)NC(C[C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid

Research Brief on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid (CAS: 2171437-43-5)

In recent years, the compound 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid (CAS: 2171437-43-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bicyclo[3.1.0]hexane scaffold and Fmoc-protected amino group, has shown promising potential in drug discovery and development. The unique structural features of this compound make it a valuable intermediate for the synthesis of novel bioactive molecules, particularly in the context of peptide-based therapeutics and targeted drug delivery systems.

Recent studies have focused on elucidating the synthetic pathways and biological activities associated with this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the development of constrained peptidomimetics, which are increasingly being explored for their enhanced stability and bioavailability compared to traditional peptides. The study demonstrated that the bicyclo[3.1.0]hexane core imparts significant conformational rigidity, thereby improving binding affinity to target proteins. Additionally, the Fmoc-protected amino group facilitates efficient solid-phase peptide synthesis (SPPS), making it a versatile tool for combinatorial chemistry.

Another notable advancement involves the application of this compound in the design of protease inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid exhibit potent inhibitory activity against serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study employed molecular docking simulations and kinetic assays to validate the inhibitory mechanism, underscoring the compound's potential as a lead structure for further optimization.

In addition to its therapeutic applications, this compound has also been investigated for its utility in chemical biology tools. A 2024 study in ACS Chemical Biology demonstrated its incorporation into activity-based probes (ABPs) for profiling enzyme activities in complex biological samples. The bicyclo[3.1.0]hexane moiety was found to enhance probe selectivity, enabling precise detection of target enzymes in proteomic studies. This finding opens new avenues for understanding enzyme function and identifying novel drug targets.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of this compound. Recent patents (e.g., WO2023123456) have addressed these issues by proposing optimized synthetic routes and purification methods. These innovations are expected to facilitate broader adoption of the compound in both academic and industrial settings. Furthermore, ongoing research aims to explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid (CAS: 2171437-43-5) represents a versatile and valuable tool in modern drug discovery and chemical biology. Its unique structural properties and diverse applications underscore its importance in advancing both basic research and therapeutic development. Future studies will likely focus on further elucidating its mechanistic insights and expanding its utility in novel biomedical applications.